Cas no 5455-54-9 (Ethyl octane-1-sulfonate)

Ethyl octane-1-sulfonate structure
Ethyl octane-1-sulfonate structure
Product Name:Ethyl octane-1-sulfonate
CAS No:5455-54-9
MF:C10H22O3S
MW:222.344882488251
CID:384272
PubChem ID:229588
Update Time:2025-04-19

Ethyl octane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • Ethyl octane-1-sulfonate
    • 1-Octanesulfonic acid,ethyl ester
    • AC1L5HMV
    • AC1Q6Y62
    • AR-1I9967
    • CTK5A1634
    • ethyl octanesulfonate
    • NSC23367
    • Octan-1-sulfonsaeure-aethylester
    • octane-1-sulfonic acid ethyl ester
    • 5455-54-9
    • DTXSID00281892
    • NSC-23367
    • Inchi: 1S/C10H22O3S/c1-3-5-6-7-8-9-10-14(11,12)13-4-2/h3-10H2,1-2H3
    • InChI Key: ZCJYORWBZJFKRF-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCC)(=O)(=O)OCC

Computed Properties

  • Exact Mass: 222.12906
  • Monoisotopic Mass: 222.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.006
  • Boiling Point: 325.5°Cat760mmHg
  • Flash Point: 150.7°C
  • Refractive Index: 1.445
  • PSA: 43.37
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司